Cas no 291756-78-0 (2-Propen-1-aminium, 2-bromo-3-(dimethylamino)-N,N-dimethyl-, (2Z)-, hexafluorophosphate(1-) (1:1))

2-Propen-1-aminium, 2-bromo-3-(dimethylamino)-N,N-dimethyl-, (2Z)-, hexafluorophosphate(1-) (1:1) structure
291756-78-0 structure
Product Name:2-Propen-1-aminium, 2-bromo-3-(dimethylamino)-N,N-dimethyl-, (2Z)-, hexafluorophosphate(1-) (1:1)
CAS No:291756-78-0
MF:
MW:
CID:5224036
Update Time:2025-07-17

2-Propen-1-aminium, 2-bromo-3-(dimethylamino)-N,N-dimethyl-, (2Z)-, hexafluorophosphate(1-) (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-aminium, 2-bromo-3-(dimethylamino)-N,N-dimethyl-, (2Z)-, hexafluorophosphate(1-) (1:1)
    • Inchi: 1S/C7H14BrN2.F6P/c1-9(2)5-7(8)6-10(3)4;1-7(2,3,4,5)6/h5-6H,1-4H3;/q+1;-1
    • InChI Key: NHFBVLZINOZKPB-UHFFFAOYSA-N
    • SMILES: [P+5]([F-])([F-])([F-])([F-])([F-])[F-].C(=[N+](/C)\C)/C(/Br)=C/N(C)C

2-Propen-1-aminium, 2-bromo-3-(dimethylamino)-N,N-dimethyl-, (2Z)-, hexafluorophosphate(1-) (1:1) Pricemore >>

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2-Propen-1-aminium, 2-bromo-3-(dimethylamino)-N,N-dimethyl-, (2Z)-, hexafluorophosphate(1-) (1:1) Related Literature

Additional information on 2-Propen-1-aminium, 2-bromo-3-(dimethylamino)-N,N-dimethyl-, (2Z)-, hexafluorophosphate(1-) (1:1)

Comprehensive Analysis of 2-Propen-1-aminium, 2-bromo-3-(dimethylamino)-N,N-dimethyl-, (2Z)-, hexafluorophosphate(1-) (1:1) (CAS No. 291756-78-0)

The compound 2-Propen-1-aminium, 2-bromo-3-(dimethylamino)-N,N-dimethyl-, (2Z)-, hexafluorophosphate(1-) (1:1) (CAS No. 291756-78-0) is a highly specialized chemical entity with significant applications in organic synthesis and materials science. Its unique structural features, including the presence of a hexafluorophosphate anion and a 2-bromo-3-(dimethylamino) moiety, make it a valuable intermediate for researchers exploring advanced molecular architectures. The (2Z)- configuration further enhances its stereochemical specificity, which is critical for asymmetric synthesis and catalysis.

In recent years, the demand for high-purity synthetic intermediates like CAS No. 291756-78-0 has surged, driven by advancements in pharmaceutical development and functional materials. Researchers frequently inquire about its solubility profile, stability under various conditions, and compatibility with coupling reactions. These queries reflect the growing interest in optimizing synthetic pathways for complex molecules. The compound's hexafluorophosphate counterion is particularly noteworthy, as it contributes to improved solubility in polar aprotic solvents, a feature highly sought after in modern organic chemistry.

From an industrial perspective, 2-Propen-1-aminium derivatives are gaining traction due to their role in designing photoactive materials and electrolytes for energy storage systems. The bromo and dimethylamino functional groups in this compound offer versatile handles for further derivatization, aligning with the trend toward modular synthesis in material science. Environmental considerations also play a role, with researchers exploring greener synthetic routes for such intermediates to minimize waste and energy consumption.

The analytical characterization of CAS No. 291756-78-0 typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are essential for confirming its structural integrity and purity. These methods address common user questions about quality control and batch-to-batch consistency, which are critical for reproducible research outcomes. Additionally, the compound's thermal stability and compatibility with common reagents are frequently discussed in academic forums, highlighting its utility in diverse experimental setups.

Looking ahead, the potential applications of 2-Propen-1-aminium, 2-bromo-3-(dimethylamino)-N,N-dimethyl-, (2Z)-, hexafluorophosphate(1-) (1:1) extend to emerging fields such as molecular electronics and supramolecular chemistry. Its ability to participate in non-covalent interactions and coordination complexes makes it a candidate for designing next-generation functional materials. As synthetic methodologies evolve, this compound is poised to remain a focal point for innovation in both academic and industrial research.

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